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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Pseudolaric Acid C2 is a naturally occurring diterpenoid acid isolated from the root bark of the

golden larch tree, Pseudolarix kaempferi. As a metabolite of the more extensively studied

Pseudolaric Acid B, this compound is gaining attention for its potential therapeutic applications.

This technical guide provides a comprehensive overview of Pseudolaric Acid C2, focusing on

its classification as a diterpenoid acid, its biosynthetic origins, and its biological activities, with a

particular emphasis on its cytotoxic effects against cancer cell lines. Detailed experimental

methodologies and a summary of quantitative data are presented to facilitate further research

and development.

Classification and Chemical Properties
Pseudolaric Acid C2 is unequivocally classified as a diterpenoid. Diterpenoids are a class of

organic compounds composed of four isoprene units, giving them a C20 carbon skeleton. The

"acid" designation arises from the presence of a carboxylic acid functional group in its structure.

Table 1: Chemical and Physical Properties of Pseudolaric Acid C2
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Property Value Source

Molecular Formula C22H26O8 [1]

Molecular Weight 418.44 g/mol [1]

Classification Diterpenoid [1]

Source
Metabolite of Pseudolaric Acid

B from Pseudolarix kaempferi

Biosynthesis of Pseudolaric Acids
The biosynthesis of pseudolaric acids, including Pseudolaric Acid C2, begins with the

universal precursor for diterpenoids, geranylgeranyl pyrophosphate (GGPP).[2][3][4][5][6] The

initial and committing step in the formation of the characteristic pseudolarane scaffold is

catalyzed by the enzyme pseudolaratriene synthase (PxaTPS8). This enzyme converts GGPP

into the intermediate pseudolaratriene. While the complete enzymatic cascade from

pseudolaratriene to Pseudolaric Acid C2 has not been fully elucidated, it is understood to

involve a series of oxidation and rearrangement reactions. Pseudolaric Acid C2 is a known

metabolite of Pseudolaric Acid B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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